Cas no 651309-30-7 (5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-)

• Product Name: 5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-
• CAS No: 651309-30-7
• MF: C₂₁H₂₅N₃O₃S
• MW: 399.506503820419
• CID: 406330
• Update Time: 2024-01-29

5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide,N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-
• 5-Isoquinolinesulfonamide, N-(3-aminopropyl)-1,2-dihydro-1-oxo-N-(3-phenylpropyl)-

• Inchi： 1S/C21H25N3O3S/c22-13-6-16-24(15-5-9-17-7-2-1-3-8-17)28(26,27)20-11-4-10-19-18(20)12-14-23-21(19)25/h1-4,7-8,10-12,14H,5-6,9,13,15-16,22H2,(H,23,25)
• InChI Key： GLTPMDQGJAUCIN-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(S(N(CCCN)CCCC3=CC=CC=C3)(=O)=O)=CC=C2)C=CN1

Computed Properties

• Exact Mass: 399.16185

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• PSA: 92.5
• pka: 11.80±0.20(Predicted)